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Compound of Interest

Compound Name: Butane-2-sulfonamide

Cat. No.: B3246515

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety and toxicological data for Butane-2-sulfonamide is not readily
available. This guide has been compiled using data from structurally similar compounds,
namely 1-Butanesulfonamide and Pentane-2-sulfonamide. All safety and handling procedures
should be implemented with the understanding that they are based on these analogs and may
not fully represent the hazards of Butane-2-sulfonamide. A thorough risk assessment should
be conducted before handling this compound.

Introduction

Butane-2-sulfonamide is an organic compound containing a sulfonamide functional group
attached to a butane backbone. Sulfonamides are a well-established class of compounds with
a wide range of applications, notably in the pharmaceutical industry as antibacterial agents.[1]
[2][3][4] Given its structural similarity to other biologically active sulfonamides, Butane-2-
sulfonamide is of interest to researchers in drug discovery and development. This guide
provides a comprehensive overview of the extrapolated safety and handling precautions for
Butane-2-sulfonamide to ensure its safe use in a laboratory setting.

Hazard Identification and Classification

Based on data for analogous sulfonamides, Butane-2-sulfonamide is anticipated to pose the
following hazards.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b3246515?utm_src=pdf-interest
https://www.benchchem.com/product/b3246515?utm_src=pdf-body
https://www.benchchem.com/product/b3246515?utm_src=pdf-body
https://www.benchchem.com/product/b3246515?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8046889/
https://www.researchgate.net/publication/350468250_Sulfonamide_drugs_structure_antibacterial_property_toxicity_and_biophysical_interactions
https://en.wikipedia.org/wiki/Sulfonamide
https://benthamscience.com/public/article/125158
https://www.benchchem.com/product/b3246515?utm_src=pdf-body
https://www.benchchem.com/product/b3246515?utm_src=pdf-body
https://www.benchchem.com/product/b3246515?utm_src=pdf-body
https://www.benchchem.com/product/b3246515?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3246515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

GHS Hazard Classification (Extrapolated)

The following GHS classification is extrapolated from data for 1-Butanesulfonamide and
Pentane-2-sulfonamide.[5][6]

Hazard Class Hazard Category GHS Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific Target Organ Toxicity, ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3 o
S irritation
tract irritation)

Source: Extrapolated from PubChem entries for 1-Butanesulfonamide and Pentane-2-
sulfonamide.[5][6]

Pictograms

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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